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Compound of Interest

Compound Name: C.l. Pigment Red 104

Cat. No.: B3228590

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and standardized protocols for conducting
leaching tests to determine the presence of heavy metals in pigments. These protocols are
essential for ensuring product safety, regulatory compliance, and for risk assessment in various
applications, including consumer products, pharmaceuticals, and industrial materials. The
methodologies outlined are based on internationally recognized standards from the U.S.
Environmental Protection Agency (EPA) and the European Committee for Standardization
(CEN).

Introduction

Pigments, used to impart color to a vast array of products, can sometimes contain heavy
metals as either intentional components or as impurities. These heavy metals, such as lead,
cadmium, chromium, and mercury, can pose significant health and environmental risks if they
leach from the product matrix. Leaching tests are designed to simulate the environmental
conditions a product might encounter during its lifecycle, such as disposal in a landfill or
contact with physiological fluids, to determine the mobility of these hazardous substances.

This guide details three primary leaching test protocols:

o Toxicity Characteristic Leaching Procedure (TCLP) - EPA Method 1311: Simulates landfill
conditions to determine if a waste is hazardous.
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e Synthetic Precipitation Leaching Procedure (SPLP) - EPA Method 1312: Simulates exposure
to acid rain to assess the potential for groundwater contamination.

e EN 71-3 - Migration of Certain Elements: Simulates the contact of toy materials with gastric
acid to ensure the safety of toys for children.

e EN 12457 - Characterisation of Waste - Leaching: A compliance test for the leaching of
granular waste materials and sludges.

Data Presentation

The following tables summarize key quantitative data for the described leaching test protocols,
including regulatory limits and extraction fluid compositions.

Table 1. TCLP Regulatory Limits for Heavy Metals

Contaminant Regulatory Level (mg/L)
Arsenic 5.0

Barium 100.0

Cadmium 1.0

Chromium 5.0

Lead 5.0

Mercury 0.2

Selenium 1.0

Silver 5.0

Source: U.S. Environmental Protection Agency[1][2]

Table 2: Composition of TCLP and SPLP Extraction Fluids
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Fluid Composition Final pH Application
5.7 mL glacial acetic
) ) acid, 64.3 mL 1.0 N )
TCLP Extraction Fluid _ For wastes with a pH
NaOH, diluted to 1 L 493 +0.05
#1 _ o <5.0.[3]
with deionized water.
[31[4]
5.7 mL glacial acetic
TCLP Extraction Fluid  acid, dilutedto 1 L For wastes with a pH
_ o 2.88 +0.05
#2 with deionized water. > 5.0.[5]
[5]
A 60/40 weight )
) For soils east of the
percent mixture of S
) ] ) o ] Mississippi River and
SPLP Extraction Fluid  sulfuric and nitric acid
_ o 4.20 £ 0.05 for
#1 is added to deionized
_ _ wastes/wastewaters.
water until the pH is 6]
4.20 £ 0.05.[5][6]
A 60/40 weight
percent mixture of
SPLP Extraction Fluid  sulfuric and nitric acid For soils west of the
5.00 £ 0.05

#2

is added to deionized
water until the pH is
5.00 £ 0.05.[5]

Mississippi River.[5]

SPLP Extraction Fluid
#3

Deionized water.[6]

For cyanide and
volatiles leachability

testing.[6]

Table 3: EN 71-3 Migration Limits for Heavy Metals in Toys
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Element Category | (mg/kg) Category Il (mglkg) Category Il (mg/kg)
Aluminium 5625 1406 70000
Antimony 45 11.3 560
Arsenic 3.8 0.9 47
Barium 1500 375 18750
Boron 1200 300 15000
Cadmium 1.3 0.3 17
Chromium (111) 37.5 9.4 460
Chromium (VI) 0.02 0.005 0.2
Cobalt 10.5 2.6 130
Copper 622.5 156 7700
Lead 2.0 0.5 23
Manganese 1200 300 15000
Mercury 7.5 19 94
Nickel 75 18.8 930
Selenium 37.5 9.4 460
Strontium 4500 1125 56000
Tin 15000 3750 180000
Organic tin 0.9 0.2 12

Zinc 3750 938 46000

Category I: Dry, brittle, powder-like or pliable materials.[7][8] Category II: Liquid or sticky
materials.[7][8] Category lll: Scraped-off materials.[7][8] Source: EN 71-3:2019+A1:2021[7][8]

[O][10]

Experimental Protocols
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Toxicity Characteristic Leaching Procedure (TCLP) - EPA
Method 1311

Objective: To determine the mobility of organic and inorganic analytes present in liquid, solid,
and multiphasic wastes.[4][11] This procedure simulates the leaching a waste will undergo if
disposed of in a municipal landfill.[4]

Apparatus:

Agitation apparatus capable of rotating the extraction vessel end-over-end at 30 £ 2 rpm.

Extraction vessels (e.g., glass or plastic jars with sufficient capacity).

Filtration device (e.g., vacuum or pressure filter).

Glass fiber filters with a pore size of 0.6 to 0.8 pum.

pH meter.

Laboratory balance.
Reagents:

» Reagent water (deionized water).

Glacial acetic acid (CHzCOOH).

1.0 N Sodium hydroxide (NaOH) solution.

1.0 N Hydrochloric acid (HCI).

Nitric acid (HNO3) for preservation.
Procedure:

e Sample Preparation:
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o For liquid wastes (<0.5% dry solid material), the waste is filtered through a 0.6 to 0.8 um
glass fiber filter. The filtrate is the TCLP extract.[12]

o For wastes with 20.5% solids, the liquid and solid phases are separated by filtration. The
solid phase particle size is reduced if necessary.[12]

o Extraction Fluid Selection:

o A small subsample of the solid phase is mixed with reagent water, and the pH is
measured.

o If the pH is < 5.0, Extraction Fluid #1 is used.[3]

o If the pH is > 5.0, Extraction Fluid #2 is used.[3]

o Extraction:

o The solid phase of the waste is placed in an extraction vessel.

o An amount of the selected extraction fluid equal to 20 times the weight of the solid phase
is added to the vessel.[12]

o The vessel is sealed and rotated in the agitation apparatus at 30 + 2 rpm for 18 + 2 hours.

[3]
e Final Separation:

o After agitation, the liquid extract is separated from the solid phase by filtration through a
new glass fiber filter.

e Analysis:

o The liquid extract is preserved by acidifying with nitric acid to a pH < 2 for metals analysis.

o The extract is then analyzed for heavy metals using appropriate analytical methods such
as Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption
Spectroscopy (AAS).
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Caption: Workflow for the Toxicity Characteristic Leaching Procedure (TCLP).

Synthetic Precipitation Leaching Procedure (SPLP) -
EPA Method 1312

Objective: To determine the mobility of both organic and inorganic analytes in liquids, soils, and
wastes under conditions simulating acid rain.[6]

Apparatus: Same as for TCLP.
Reagents:
» Reagent water (deionized water).

o A 60/40 weight percent mixture of concentrated sulfuric acid (H2SO4) and concentrated nitric
acid (HNOs3).[6]

Procedure:
o Sample Preparation: Identical to the TCLP procedure.[6]
» Extraction Fluid Selection:

o Extraction Fluid #1 (pH 4.20 £ 0.05): Used for soils originating east of the Mississippi River
and for all wastes and wastewaters.[6]

o Extraction Fluid #2 (pH 5.00 £ 0.05): Used for soils originating west of the Mississippi
River.[5]
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o Extraction Fluid #3 (Reagent Water): Used for determining the leachability of cyanide and
volatile compounds.[6]

» Extraction:
o The solid phase of the sample is placed in an extraction vessel.

o An amount of the appropriate extraction fluid equal to 20 times the weight of the solid
phase is added.[6]

o The vessel is sealed and rotated at 30 £ 2 rpm for 18 £ 2 hours.

e Final Separation and Analysis: Identical to the TCLP procedure. The resulting leachate is
analyzed for contaminants of concern.

EN 71-3: Migration of Certain Elements

Objective: To determine the migration of specific elements from toy materials to ensure they do
not pose a risk to children through sucking, licking, or swallowing.[7][9]

Apparatus:

e pH meter.

o Containers of appropriate size.

* Means to agitate the mixture at 37 = 2 °C.

e Membrane filter with a pore size of 0.45 um.
e Centrifuge.

Reagents:

e Hydrochloric acid (HCI) solution, 0.07 mol/L.
» Deionized water.

Procedure:
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e Sample Preparation:
o Atest portion of at least 100 mg of the pigment or pigmented material is obtained.

o The sample is prepared according to its material category (e.g., coatings are scraped,
pliable materials may be cut).[8]

e Migration:

o The test portion is mixed with 50 times its mass of the 0.07 mol/L HCI solution (simulated
gastric fluid) at 37 = 2 °C.

o The mixture is agitated for 1 hour, then allowed to stand for 1 hour at 37 + 2 °C.
o The pH of the mixture is checked and, if necessary, adjusted.
e Separation:

o The solid material is separated from the migration solution by filtration through a 0.45 um
membrane filter. Centrifugation may be used prior to filtration if necessary.

e Analysis:

o The filtered solution (the eluate) is analyzed for the concentration of the specified
elements using methods such as ICP-MS.[1]
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Caption: Workflow for the EN 71-3 Migration of Certain Elements test.

EN 12457: Characterisation of Waste - Leaching

© 2025 BenchChem. All rights reserved. 9/13 Tech Support


https://www.geo-solutions.com/wp-content/uploads/2017/05/7_Assessment_of_Laboratory_Leaching_Tests.pdf
https://www.analytik-jena.com/knowledge/standards-norms-productfinder/standards/en-71-3/
https://www.benchchem.com/product/b3228590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Objective: A compliance test to determine the leaching of granular waste materials and
sludges.

Apparatus:

Agitation device (e.g., overhead shaker, roller table).

Extraction vessels.

Filtration apparatus (vacuum or pressure).

0.45 um membrane filter.

Reagents:

o Demineralised water.

Procedure (summarized for EN 12457-2, one-stage batch test):

e Sample Preparation:

o The waste material is reduced to a particle size of less than 4 mm.

e Leaching:

o Atest portion of the material is placed in an extraction vessel.

o Demineralised water is added to achieve a liquid-to-solid ratio of 10 L/kg.

o The vessel is agitated for 24 hours.[3]

e Separation:

o The solid and liquid phases are separated by filtration through a 0.45 um membrane filter.

[5]

e Analysis:
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o The resulting eluate is analyzed for the concentration of various components, including
heavy metals.

Note: EN 12457 consists of multiple parts with variations in the liquid-to-solid ratio and the
number of extraction stages (e.g., EN 12457-3 is a two-stage test at L/S ratios of 2 L/kg and 8
L/kg).

Analytical Techniques

The primary analytical techniques for the quantification of heavy metals in the leachate are:

¢ Inductively Coupled Plasma - Mass Spectrometry (ICP-MS): A highly sensitive method
capable of detecting trace and ultra-trace levels of a wide range of elements simultaneously.

[1]

 Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES): A robust technique
suitable for detecting a wide range of elements at various concentrations.

e Atomic Absorption Spectroscopy (AAS): A well-established and cost-effective method for the
guantification of specific metals.

The choice of analytical method depends on the specific elements of interest, the required
detection limits, and the complexity of the leachate matrix.

Conclusion

The selection of the appropriate leaching test protocol is critical and depends on the intended
application of the pigment and the relevant regulatory framework. For assessing the hazardous
waste characteristics of pigments, the TCLP is the standard method in the United States. To
evaluate the potential for environmental contamination from sources like runoff, the SPLP is
employed. For pigments used in toys and other children's products sold in the European Union,
compliance with EN 71-3 is mandatory. The EN 12457 series of standards is used for the
characterization of waste for disposal purposes in Europe. Adherence to these standardized
protocols and the use of sensitive and accurate analytical techniques are paramount for
ensuring the safety and compliance of products containing pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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